Cas no 1082040-15-0 (3-Iodo-4-chloro-5-nitro-(1H)indazole)

• Product Name: 3-Iodo-4-chloro-5-nitro-(1H)indazole
• CAS No: 1082040-15-0
• MF: C₇H₃ClIN₃O₂
• MW: 323.475092172623
• CID: 2129904
• PubChem ID: 53399361
• Update Time: 2025-04-21

3-Iodo-4-chloro-5-nitro-(1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-chloro-5-nitro-(1H)indazole
• 4-Chloro-3-iodo-5-nitro-1H-indazole
• DB-059700
• 1082040-15-0

• Inchi： 1S/C7H3ClIN3O2/c8-6-4(12(13)14)2-1-3-5(6)7(9)11-10-3/h1-2H,(H,10,11)
• InChI Key： VGMMCLDYCGTWTI-UHFFFAOYSA-N
• SMILES： IC1=C2C(=C(C=CC2=NN1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 322.89585Da
• Monoisotopic Mass: 322.89585Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.5Ų